![molecular formula C11H13N3O3 B2612068 Ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate CAS No. 2248370-05-8](/img/structure/B2612068.png)
Ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate
Description
Ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . The compound also features a pyrazole ring, which is a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two nitrogen atoms . Pyrazoles are known to be potent reagents in organic and medicinal synthesis .
Synthesis Analysis
The synthesis of such compounds often involves the use of 5-amino-pyrazoles as versatile synthetic building blocks . These are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds . The synthesis can involve a variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Molecular Structure Analysis
The molecular structure of Ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate is complex due to the presence of multiple functional groups and rings. The compound contains a furan ring and a pyrazole ring, both of which are heterocyclic structures . The presence of these rings can significantly influence the compound’s chemical properties and reactivity.Chemical Reactions Analysis
The chemical reactions involving Ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate can be quite diverse due to the presence of multiple reactive sites in the molecule. For instance, 5-amino-pyrazoles can undergo condensation with α, β -unsaturated compounds to form pyrazolo[1,5-a]pyrimidines .Future Directions
Given the versatility of 5-amino-pyrazoles in organic and medicinal synthesis , Ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate could potentially be used to synthesize a wide range of organic molecules. Future research could explore these possibilities and investigate the compound’s potential applications in greater detail.
properties
IUPAC Name |
ethyl 5-[(3-aminopyrazol-1-yl)methyl]furan-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O3/c1-2-16-11(15)9-4-3-8(17-9)7-14-6-5-10(12)13-14/h3-6H,2,7H2,1H3,(H2,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANAKPOKETQKJDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(O1)CN2C=CC(=N2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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